4-(4-Bromophenyl)piperidine-4-carboxylic acid

• IUPAC Name: 4-(4-bromophenyl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C12H14BrNO2/c13-10-3-1-9(2-4-10)12(11(15)16)5-7-14-8-6-12/h1-4,14H,5-8H2,(H,15,16)
• InChI Key: NVDSELFOZXBDOZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1(C2=CC=C(C=C2)Br)C(=O)O
• Molecular Formula: C12H14BrNO2
• DSSTOX Substance ID: DTXSID10678259
• Molecular Weight: 284.15 g/mol
• CAS RN: 913542-80-0

Description

4-(4-Bromophenyl)piperidine-4-carboxylic acid, also known as 4-BPCA, is a synthetic compound used in a variety of scientific research applications. It is a white solid with a molecular weight of 287.22 g/mol and a melting point of 80-90 °C. 4-BPCA is a versatile compound, as it can be used in a variety of organic synthesis reactions as well as in pharmacological and biochemical studies.

Scientific Research Applications

Crystal and Molecular Structure

• Study Focus : The crystal and molecular structure of 4-carboxypiperidinium chloride, which is closely related to 4-(4-Bromophenyl)piperidine-4-carboxylic acid, has been characterized. This study involved single-crystal X-ray diffraction, calculations, and FTIR spectrum analysis (Szafran, Komasa, & Bartoszak-Adamska, 2007).

Absolute Configuration Analysis

• Study Focus : X-ray diffraction study of specific compounds related to 4-(4-Bromophenyl)piperidine-4-carboxylic acid provided insights into the absolute configurations of these compounds, crucial for understanding their chemical behavior (Peeters, Blaton, & Ranter, 1994).

Anticancer Applications

• Study Focus : Some derivatives of piperidine-4-carboxylic acid were synthesized and evaluated for their potential as anticancer agents. This highlights the compound's significance in medical research (Rehman et al., 2018).

Catalysis and Synthesis

• Study Focus : Piperidine-4-carboxylic acid functionalized nanoparticles have been prepared and used as catalysts in the synthesis of certain organic compounds. This application demonstrates its utility in chemical synthesis (Ghorbani‐Choghamarani & Azadi, 2015).

Spectroscopic Analysis

• Study Focus : The molecular and vibrational structure of 4-bromo-1-(ethoxycarbonyl)piperidine-4-carboxylic acid has been characterized, providing valuable information for chemical analysis (Vitnik & Vitnik, 2015).

Chiral Resolution

• Study Focus : The enantiomeric resolution of related piperidine compounds was achieved, showing the compound's importance in chiral chemistry (Ali et al., 2016).